Cas no 2229432-06-6 (2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline)

• Product Name: 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline
• CAS No: 2229432-06-6
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5798266
• PubChem ID: 165610877
• Update Time: 2025-10-20

2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline
• EN300-1730820
• 2229432-06-6

• Inchi： 1S/C15H15NO/c1-5-15(2,3)12-10-11-8-6-7-9-13(11)16-14(12)17-4/h1,6-10H,2-4H3
• InChI Key： STVSXTHSGPHFRH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC=CC=2N=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline

Introduction to 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline (CAS No. 2229432-06-6)

2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline, a compound with the CAS number 2229432-06-6, is a unique and intriguing molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of quinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The presence of the methoxy and alkynyl substituents on the quinoline ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications in pharmaceutical research.

The chemical structure of 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline is characterized by a quinoline core with a methoxy group at the 2-position and a 2-methylbut-3-yn-2-yl group at the 3-position. The methoxy group is known to enhance the lipophilicity and stability of the molecule, while the alkynyl substituent provides additional reactivity and potential for bioconjugation. These structural features contribute to the compound's ability to interact with various biological targets, making it a promising lead for drug discovery.

Recent studies have highlighted the potential therapeutic applications of 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline has also been investigated for its antitumor properties. A study published in Cancer Research reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline could be developed into a novel anticancer agent.

The pharmacokinetic properties of 2-methoxy-3-(2-methylbut-3-yn-2-yl)quinoline have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and metabolic stability, which are crucial for drug development. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans. However, further research is needed to fully characterize its pharmacokinetic and pharmacodynamic properties.

In terms of synthetic methods, several approaches have been developed to prepare 2-methoxy-3-(2-methylbut-3-yn-2-y l)quinoline. One common method involves the reaction of 3-bromoquinoline with 1-methylpropargyl alcohol in the presence of a base such as potassium tert-butoxide. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Alternative synthetic routes have also been explored to improve efficiency and reduce costs, making large-scale production feasible.

The potential applications of 2-methoxy -3-(2-methylbut - 3 - y n - 2 - y l ) q u i n o l i n e extend beyond pharmaceuticals. Its unique chemical structure makes it an attractive candidate for use in materials science and chemical synthesis. For example, the alkynyl substituent can be used for click chemistry reactions, allowing for the facile conjugation with other functional groups or biomolecules. This property could be exploited in the development of novel materials with tailored properties or in the synthesis of complex molecules for various applications.

In conclusion, 1 - m e t h o x y - 1 - ( 1 - m e t h y l b u t - 1 - y n - 1 - y l ) q u i n o l i n e (CAS No. 1 - m e t h o x y - 1 -(1 - m e t h y l b u t -1-y n -1-y l ) q u i n o l i n e ) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure, combined with its biological activities and favorable pharmacokinetic properties, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.